Cas no 1340481-94-8 (tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 1340481-94-8
• MF: C₁₁H₁₉NO₅S
• MW: 277.337262392044
• CID: 2855590
• PubChem ID: 329768573
• Update Time: 2025-05-28

tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Boc-8-hydroxy-6-thia-2-azaspiro[3.4]octane 6,6-dioxide
• tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate
• tert-Butyl 8-hydroxy-6-thia-2-azaspiro[3.4]octane-2-carboxylate 6,6-dioxide
• tert-Butyl 8-hydroxy-6-thia-2-azaspiro[3.4]octane-2-carboxylate 6,6-dioxide 95%
• 6-Thia-2-azaspiro[3.4]octane-2-carboxylic acid, 8-hydroxy-, 1,1-dimethylethyl ester, 6,6-dioxide

• MDL： MFCD22370064
• Inchi： 1S/C11H19NO5S/c1-10(2,3)17-9(14)12-5-11(6-12)7-18(15,16)4-8(11)13/h8,13H,4-7H2,1-3H3
• InChI Key： MLPBVLQLVWQEJM-UHFFFAOYSA-N
• SMILES： C1C2(C(O)CS(=O)(=O)C2)CN1C(OC(C)(C)C)=O

tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate

Research Brief on tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS: 1340481-94-8)

The compound tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS: 1340481-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the spirocyclic structure of this compound as a key feature that enhances its stability and bioavailability. The presence of both hydroxyl and carboxylate functional groups within the spiro framework allows for versatile chemical modifications, making it a promising scaffold for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using a multi-step protocol involving key intermediates, with the tert-butyl group playing a crucial role in protecting the carboxylate moiety during the reaction sequence.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its potency.

Moreover, the compound's unique spirocyclic core has been explored as a building block for the synthesis of more complex molecules. Recent publications have reported its use in the construction of hybrid structures combining elements of both heterocyclic and peptidomimetic chemistry. These hybrid molecules are being evaluated for their ability to modulate protein-protein interactions, a challenging yet highly sought-after target in drug discovery.

In conclusion, tert-butyl 8-hydroxy-6,6-dioxo-6λ?-thia-2-azaspiro[3.4]octane-2-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, coupled with its demonstrated biological activity, positions it as a valuable candidate for further investigation. Future research directions may include structure-activity relationship (SAR) studies, in vivo efficacy evaluations, and exploration of its potential in other therapeutic areas beyond inflammation.